Cas no 2137591-32-1 (3-(Pyridazin-3-yl)prop-2-ynoic acid)

3-(Pyridazin-3-yl)prop-2-ynoic acid is a versatile heterocyclic building block featuring a pyridazine core linked to a propiolic acid moiety. This compound is particularly valuable in medicinal chemistry and organic synthesis due to its dual functional groups, enabling selective modifications for the development of pharmacologically active molecules. The pyridazine ring contributes to strong binding interactions in biological systems, while the propiolic acid group allows for further derivatization via coupling or cyclization reactions. Its structural rigidity and electronic properties make it suitable for applications in drug discovery, particularly in designing enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive alkyne functionality.

3-(Pyridazin-3-yl)prop-2-ynoic acid structure

2137591-32-1 structure

Product Name:3-(Pyridazin-3-yl)prop-2-ynoic acid

CAS No:2137591-32-1

MF:C₇H₄N₂O₂

MW:148.118861198425

CID:6216858

PubChem ID:163206696

Update Time:2025-10-28

3-(Pyridazin-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(pyridazin-3-yl)prop-2-ynoic acid
- 2137591-32-1
- EN300-787511
- 3-(Pyridazin-3-yl)prop-2-ynoic acid
- Inchi： 1S/C7H4N2O2/c10-7(11)4-3-6-2-1-5-8-9-6/h1-2,5H,(H,10,11)
- InChI Key： QEFGSIOMFUWUTI-UHFFFAOYSA-N
- SMILES： OC(C#CC1=CC=CN=N1)=O

Computed Properties

Exact Mass: 148.027277375g/mol
Monoisotopic Mass: 148.027277375g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 63.1Å²

3-(Pyridazin-3-yl)prop-2-ynoic acid Pricemore >>

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Enamine	EN300-787511-1.0g	3-(pyridazin-3-yl)prop-2-ynoic acid	2137591-32-1	95%	1.0g	$914.0	2024-05-22
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